Cas no 1545535-33-8 (7-methyl-2-propylimidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 7-methyl-2-propylimidazo1,2-apyridine-3-carbaldehyde
• CAS No: 1545535-33-8
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5717352
• PubChem ID: 115405085
• Update Time: 2025-05-25

7-methyl-2-propylimidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1545535-33-8
• 7-METHYL-2-PROPYLIMIDAZO[1,2-A]PYRIDINE-3-CARBALDEHYDE
• EN300-1197276
• 7-methyl-2-propylimidazo1,2-apyridine-3-carbaldehyde

• Inchi： 1S/C12H14N2O/c1-3-4-10-11(8-15)14-6-5-9(2)7-12(14)13-10/h5-8H,3-4H2,1-2H3
• InChI Key： RIFJZAUOMZQFTE-UHFFFAOYSA-N
• SMILES： O=CC1=C(CCC)N=C2C=C(C)C=CN12

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.4Ų

Additional information on 7-methyl-2-propylimidazo1,2-apyridine-3-carbaldehyde

Comprehensive Overview of 7-methyl-2-propylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1545535-33-8)

7-methyl-2-propylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1545535-33-8) is a specialized organic compound belonging to the imidazo[1,2-a]pyridine class. This heterocyclic aldehyde has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework and potential applications. The compound's molecular formula, C₁₂H₁₄N₂O, reflects its imidazo[1,2-a]pyridine core, which is frequently explored for its bioactivity. Researchers are particularly interested in its aldehyde functional group, as it serves as a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their relevance in drug discovery and material science. The 7-methyl-2-propyl substitution pattern in this compound enhances its lipophilicity, potentially improving membrane permeability in biological systems. This characteristic aligns with current trends in medicinal chemistry, where optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties is crucial. The compound's CAS registry number (1545535-33-8) ensures precise identification across global chemical databases, facilitating collaborative research.

The synthesis of 7-methyl-2-propylimidazo[1,2-a]pyridine-3-carbaldehyde typically involves multi-step organic reactions, including cyclization and oxidation processes. Modern synthetic approaches emphasize green chemistry principles, addressing environmental concerns raised in platforms like COP26 discussions. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a critical factor given the pharmaceutical industry's stringent quality standards. These methods also help researchers address frequently searched queries like "how to characterize imidazo[1,2-a]pyridine derivatives" or "analytical methods for heterocyclic aldehydes."

From a commercial perspective, 1545535-33-8 is cataloged by specialty chemical suppliers as a building block for drug development. Its applications intersect with trending topics such as targeted cancer therapies and neurodegenerative disease research, areas where imidazo[1,2-a]pyridine scaffolds show promise. The compound's carbaldehyde group allows for further derivatization via reactions like reductive amination or condensation, making it valuable for constructing small-molecule libraries in high-throughput screening.

Regulatory compliance is another focal point for users searching about CAS 1545535-33-8. While the compound itself isn't classified as hazardous under major chemical inventories like REACH or TSCA, proper handling protocols are recommended due to its reactive aldehyde moiety. Safety data sheets (SDS) often highlight the need for personal protective equipment (PPE) during laboratory use, a detail frequently queried by EHS (Environment, Health, and Safety) professionals.

Emerging studies suggest that 7-methyl-2-propylimidazo[1,2-a]pyridine-3-carbaldehyde could play a role in developing fluorescent probes or metal-organic frameworks (MOFs), aligning with nanotechnology advancements. Such applications respond to growing interest in "smart materials" and "molecular imaging," as reflected in search engine analytics. The compound's stability under various pH conditions also makes it suitable for formulation studies, another hot topic in pharmaceutical forums.

In summary, 7-methyl-2-propylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1545535-33-8) represents a multifaceted chemical entity with broad interdisciplinary relevance. Its structural features cater to contemporary research needs while adhering to sustainable chemistry paradigms. As scientific communities increasingly explore heterocyclic compounds for innovative solutions, this aldehyde derivative stands out as a valuable asset in both academic and industrial settings.